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Compound of Interest

Compound Name: Imp2-IN-2

Cat. No.: B12417765 Get Quote

These application notes provide detailed information and protocols for researchers, scientists,

and drug development professionals on the solubility and preparation of Imp2-IN-2 for use in

cell-based assays.

Introduction
Imp2-IN-2 is a potent and selective inhibitor of the Insulin-like growth factor 2 mRNA-binding

protein 2 (IMP2), also known as IGF2BP2.[1] IMP2 is an RNA-binding protein implicated in

various cellular processes, including metabolism, cell proliferation, and oncogenesis.[2] It

functions by binding to specific mRNAs, thereby regulating their stability and translation.

Dysregulation of IMP2 has been linked to several diseases, including cancer and metabolic

disorders. Imp2-IN-2 serves as a valuable tool for studying the biological functions of IMP2 and

for investigating its potential as a therapeutic target.

Data Presentation
Imp2-IN-2 Inhibitory Activity

Target Interaction IC50 (µM)

IMP2 with RNA_A 120.9[1]

IMP2 with RNA_B 236.7[1]

Solubility of Imp2-IN-2
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Solvent Concentration

Dimethyl Sulfoxide (DMSO) 10 mM[1]

Experimental Protocols
Preparation of Imp2-IN-2 Stock Solution
Materials:

Imp2-IN-2 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Protocol:

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the solid

Imp2-IN-2 into smaller, single-use amounts upon receipt.

Reconstitution: To prepare a 10 mM stock solution, add the appropriate volume of anhydrous

DMSO to the vial containing the pre-weighed Imp2-IN-2. For example, to a 1 mg vial of

Imp2-IN-2 (molecular weight to be confirmed by the supplier), add the calculated volume of

DMSO to achieve a 10 mM concentration.

Solubilization: Vortex the solution thoroughly to ensure the compound is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may assist in

solubilization.

Storage: Store the 10 mM stock solution in tightly sealed aliquots at -20°C for up to one

month or at -80°C for up to six months.[1]

Preparation of Working Solutions for Cell-Based Assays
Materials:

10 mM Imp2-IN-2 stock solution in DMSO
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Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum and

antibiotics as required for the specific cell line.

Protocol:

Thawing: Thaw a single aliquot of the 10 mM Imp2-IN-2 stock solution at room temperature.

Serial Dilutions: Prepare serial dilutions of the stock solution in cell culture medium to

achieve the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[3][4] Prepare a vehicle control with

the same final concentration of DMSO as the highest concentration of Imp2-IN-2 used.

Example Dilution Series: To prepare a 100 µM working solution, dilute the 10 mM stock

solution 1:100 in cell culture medium. Subsequent dilutions can be made from this working

solution.

Application to Cells: Add the prepared working solutions of Imp2-IN-2 to your cell cultures.

The optimal concentration of Imp2-IN-2 will vary depending on the cell type and the specific

assay being performed. It is recommended to perform a dose-response experiment to

determine the optimal working concentration for your system.

Mandatory Visualizations
Signaling Pathway of IMP2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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